N-(3'-fluorobenzoyl)-6-chloroanthranilic acid

• Molecular Formula: C14H9ClFNO3
• Molecular Weight: 293.68 g/mol
• IUPAC Name: 2-chloro-6-[(3-fluorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H9ClFNO3/c15-10-5-2-6-11(12(10)14(19)20)17-13(18)8-3-1-4-9(16)7-8/h1-7H,(H,17,18)(H,19,20)
• InChI Key: KPQAITCTXLYZSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=C(C(=CC=C2)Cl)C(=O)O

Description

N-(3'-fluorobenzoyl)-6-chloroanthranilic acid is a useful research compound. Its molecular formula is C14H9ClFNO3 and its molecular weight is 293.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3'-fluorobenzoyl)-6-chloroanthranilic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3'-fluorobenzoyl)-6-chloroanthranilic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

15.9 parts of 3-fluorobenzoyl chloride and 10.1 parts of triethylamine are introduced simultaneously, from 2 feeds, into a solution of 17.1 parts of 6-chloroanthranilic acid in 200 parts of methylene chloride at from 25° to 30° C. The reaction mixture is subsequently stirred for 30 minutes, and is extracted once with 1 N hydrochloric acid and then with water. The organic solution is dried and concentrated, giving 29 parts of N-(3'-fluorobenzoyl)-6-chloroanthranilic acid of melting point 216°-219° C.; yield: 98.6% of theory.